Cas no 2680682-93-1 (6-acetamido-1-oxo-2H,3H,4H-1lambda4-thieno[2,3-b]thiopyran-5-carboxylic acid)

• Product Name: 6-acetamido-1-oxo-2H,3H,4H-1lambda4-thieno[2,3-b]thiopyran-5-carboxylic acid
• CAS No: 2680682-93-1
• MF: C₁₀H₁₁NO₄S₂
• MW: 273.328640222549
• CID: 6270892
• PubChem ID: 165938141
• Update Time: 2024-01-06

6-acetamido-1-oxo-2H,3H,4H-1lambda4-thieno[2,3-b]thiopyran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283985
• 2680682-93-1
• 6-acetamido-1-oxo-2H,3H,4H-1lambda4-thieno[2,3-b]thiopyran-5-carboxylic acid

• Inchi： 1S/C10H11NO4S2/c1-5(12)11-8-7(9(13)14)6-3-2-4-17(15)10(6)16-8/h2-4H2,1H3,(H,11,12)(H,13,14)
• InChI Key： PBXXHTOYYZPLGP-UHFFFAOYSA-N
• SMILES： S1(C2=C(C(C(=O)O)=C(NC(C)=O)S2)CCC1)=O

Computed Properties

• Exact Mass: 273.01295018g/mol
• Monoisotopic Mass: 273.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 131Ų